N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C21H28N2O2/c1-6-23(7-2)18-11-12-19(16(4)13-18)22-21(24)14-25-20-10-8-9-15(3)17(20)5/h8-13H,6-7,14H2,1-5H3,(H,22,24)
• InChI Key: YQWNDKNMFZISDA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)COC2=CC=CC(=C2C)C)C
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

N-[4-(diethylamino)-2-methylphenyl]-2-(2,3-dimethylphenoxy)acetamide, commonly known as lidocaine, is a local anesthetic that is widely used in medical and dental procedures. Lidocaine was first synthesized by Nils Löfgren in 1943 and has since become one of the most commonly used local anesthetics due to its effectiveness and low toxicity.

Mechanism of Action

Lidocaine works by blocking the voltage-gated sodium channels in nerve cells, which prevents the generation and conduction of nerve impulses. This results in a loss of sensation in the area where lidocaine is applied.
Biochemical and Physiological Effects:
Lidocaine has been shown to have a number of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of myocardial oxygen consumption, and the inhibition of the release of inflammatory mediators.

Advantages and Limitations for Lab Experiments

Lidocaine is widely used in laboratory experiments due to its effectiveness as a local anesthetic and its low toxicity. However, it is important to note that lidocaine can have effects on cellular signaling pathways, which may affect the results of certain experiments.

Future Directions

There are a number of future directions for research on lidocaine, including the development of new formulations and delivery methods, the investigation of its potential as an anti-inflammatory agent, and the study of its effects on cellular signaling pathways. Additionally, further research is needed to fully understand the mechanisms of action of lidocaine and its potential interactions with other drugs.

Synthesis Methods

Lidocaine is synthesized through a multi-step process that involves the reaction of 2,6-dimethylaniline with chloroacetyl chloride to form N-(2,6-dimethylphenyl)-2-chloroacetamide. This intermediate is then reacted with diethylamine to form N-[2,6-dimethylphenyl]-N-(diethylamino)acetamide, which is then reacted with 2,3-dimethylphenol to form lidocaine.

Scientific Research Applications

Lidocaine has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been studied for its use in the treatment of various medical conditions, including neuropathic pain, arrhythmias, and epilepsy. Additionally, lidocaine has been studied for its potential use as an anti-inflammatory agent.